Cas no 87740-26-9 (Benzenamine, 3-[[(3-methylphenyl)thio]methyl]-, hydrochloride)

• Product Name: Benzenamine, 3-[[(3-methylphenyl)thio]methyl]-, hydrochloride
• CAS No: 87740-26-9
• MF: C₁₄H₁₆ClNS
• MW: 265.80154132843
• CID: 652843
• PubChem ID: 71412217
• Update Time: 2025-04-19

Benzenamine, 3-[[(3-methylphenyl)thio]methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[[(3-methylphenyl)thio]methyl]-, hydrochloride
• 3-[(3-methylphenyl)sulfanylmethyl]aniline,hydrochloride
• DTXSID90831784
• 3-[(3-Methylphenyl)sulfanylmethyl]aniline;hydrochloride
• 87740-26-9
• A1-05070
• 3-{[(3-Methylphenyl)sulfanyl]methyl}aniline--hydrogen chloride (1/1)

• Inchi： 1S/C14H15NS.ClH/c1-11-4-2-7-14(8-11)16-10-12-5-3-6-13(15)9-12;/h2-9H,10,15H2,1H3;1H
• InChI Key： RJDMRBZHKDGVQX-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CC(C)=C1)CC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 265.0691984g/mol
• Monoisotopic Mass: 265.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų